Cas no 65759-98-0 (2-Carboxy-ALPHA-decyltetrahydro-oxo-2-furanacetic acid)

• Product Name: 2-Carboxy-ALPHA-decyltetrahydro-oxo-2-furanacetic acid
• CAS No: 65759-98-0
• MF: C₁₇H₂₈O₆
• MW: 328.400626182556
• CID: 962502
• PubChem ID: 316426
• Update Time: 2025-04-19

2-Carboxy-ALPHA-decyltetrahydro-oxo-2-furanacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Carboxy-ALPHA-decyltetrahydro-oxo-2-furanacetic acid
• 4,5-Dicarboxy-gamma-pentadecanolactone
• SMR001830839
• 469-77-2
• NSC244387
• 65759-98-0
• DTXSID70859380
• NSC-244387
• SCHEMBL3146152
• D89957
• MLS003115257
• CCG-267792
• D1963
• Spiculisporic acid
• CHEMBL2007424
• 2-(1-carboxyundecyl)-5-oxooxolane-2-carboxylic acid
• AKOS037515501
• 2-(1-carboxyundecyl)-5-oxotetrahydrofuran-2-carboxylic acid
• 4,5-dicarboxy-4-pentadecanolide
• 2-(1-Carboxyundecyl)-5-oxotetrahydro-2-furancarboxylic acid #
• Q15427853
• MFCD00059059
• FT-0702758
• S5127
• SPICULISPORICACID
• TUXHHVJPGQUPCF-UHFFFAOYSA-N
• Spiculesporic acid
• NCI60_001952
• A-pentadecanolactone
• 4,5-Dicarboxy-

• MDL： MFCD00059059
• Inchi： 1S/C17H28O6/c1-2-3-4-5-6-7-8-9-10-13(15(19)20)17(16(21)22)12-11-14(18)23-17/h13H,2-12H2,1H3,(H,19,20)(H,21,22)
• InChI Key： TUXHHVJPGQUPCF-UHFFFAOYSA-N
• SMILES： O1C(CCC1(C(=O)O)C(C(=O)O)CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 328.189
• Monoisotopic Mass: 328.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives